Cas no 2229653-47-6 (4-Methyl-2-oxo-5-phenylpent-4-enoic acid)

• Product Name: 4-Methyl-2-oxo-5-phenylpent-4-enoic acid
• CAS No: 2229653-47-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6465793
• PubChem ID: 165649908
• Update Time: 2025-06-27

4-Methyl-2-oxo-5-phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2229653-47-6
• 4-methyl-2-oxo-5-phenylpent-4-enoic acid
• EN300-1879894
• 4-Methyl-2-oxo-5-phenylpent-4-enoic acid

• Inchi： 1S/C12H12O3/c1-9(8-11(13)12(14)15)7-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,15)/b9-7+
• InChI Key： MNCKJTDKPSRNHC-VQHVLOKHSA-N
• SMILES： O=C(C(=O)O)C/C(/C)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-Methyl-2-oxo-5-phenylpent-4-enoic acid

Introduction to 4-Methyl-2-Oxo-5-Phenylpent-4-Enoic Acid (CAS No: 2229653-47-6)

4-Methyl-2-Oxo-5-Phenylpent-4-enoic acid, also known by its CAS number 2229653-47-6, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a phenyl group, a ketone functional group, and an enoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and materials science.

Recent studies have highlighted the importance of 4-Methyl-2-Oxo-5-Phenylpent compounds in the development of bioactive molecules. For instance, researchers have explored the role of this compound in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress. The phenyl group in the molecule contributes to its aromatic stability, while the enoic acid moiety imparts reactivity, making it a promising candidate for various chemical transformations.

The synthesis of 4-Methyl compounds has been a topic of extensive research. Scientists have developed efficient methods to synthesize 4-Methyl derivatives using catalytic cross-coupling reactions and enantioselective synthesis techniques. These advancements have not only improved the yield but also enhanced the stereochemical control during the synthesis process.

In terms of biological activity, 4-Methyl compounds have shown potential as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, studies have demonstrated that certain 4-Methyl derivatives can inhibit the activity of histone deacetylases (HDACs), which are implicated in cancer progression. This highlights the importance of further research into the medicinal chemistry applications of this compound.

The structural versatility of 4-Methyl compounds also makes them valuable in material science. Researchers have investigated their use as precursors for the synthesis of advanced materials, such as polymers and nanoparticles. The ability to functionalize these compounds with different substituents opens up new possibilities for tailored material properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of 4-Methyl compounds is crucial. Recent studies have focused on their biodegradation under various environmental conditions, providing insights into their persistence and potential risks to ecosystems.

In conclusion, 4-Methyl compounds like 4-Methyl pentenoic acid represent a promising class of molecules with diverse applications across multiple disciplines. Continued research into their synthesis, biological activity, and environmental impact will undoubtedly unlock new opportunities for their utilization in both academic and industrial settings.